[(4-Bromothiophen-2-yl)methyl](4-methylpentan-2-yl)amine

• Molecular Formula: C11H18BrNS
• Molecular Weight: 276.24 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-4-methylpentan-2-amine
• InChI: InChI=1S/C11H18BrNS/c1-8(2)4-9(3)13-6-11-5-10(12)7-14-11/h5,7-9,13H,4,6H2,1-3H3
• InChI Key: ZDADCMTVYZJQIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NCC1=CC(=CS1)Br

Description

(4-Bromothiophen-2-yl)methylamine is a secondary amine featuring a brominated thiophene ring and a branched alkyl chain. Its IUPAC name reflects the substitution pattern: a bromine atom at the 4-position of a thiophene ring, a methyl group at the 2-position of a pentane chain, and an amine group linking the two moieties. For instance, describes the use of 4-methylpentan-2-ylamine (dimethylbutyl amine) in one-pot syntheses with bromo-substituted aromatic esters, yielding oily amine products .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the following steps:

Bromination of Thiophene: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to yield 4-bromothiophene.

Formation of Bromothiophenylmethyl Intermediate: The 4-bromothiophene is then reacted with a suitable alkylating agent to form the bromothiophenylmethyl intermediate.

Amination: The intermediate is subsequently reacted with 4-methylpentan-2-amine under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

(4-Bromothiophen-2-yl)methylamine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the thiophene ring can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the amine group.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced by a different aryl or alkyl group.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH), potassium tert-butoxide (KOtBu), and various nucleophiles.

Oxidation and Reduction: Reagents such as hydrogen peroxide (H₂O₂) for oxidation and lithium aluminum hydride (LiAlH₄) for reduction.

Coupling Reactions: Palladium catalysts (Pd) and boronic acids are typically used in Suzuki-Miyaura coupling.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted thiophenes, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

(4-Bromothiophen-2-yl)methylamine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of (4-Bromothiophen-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The bromothiophene moiety can interact with various enzymes and receptors, potentially inhibiting or activating their functions. The amine group may also play a role in binding to biological targets, influencing the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Substituents (Amine/Alkyl)	Physical State	Key Data/Applications	References
(4-Bromothiophen-2-yl)methylamine	C11H18BrNS	280.24	4-methylpentan-2-yl	Likely oily (inferred)	Not explicitly reported
1-(4-Bromophenyl)ethylamine	C16H26BrN	312.29	6-methylheptan-2-yl	Not reported	Supplier-listed; no activity data
(4-Bromothiophen-2-yl)methylamine	C13H14BrNS	296.23	2-phenylethyl	Not reported	Supplier-listed; structural analog
(4-Bromothiophen-2-yl)methylamine	C9H14BrNS	248.18	butan-2-yl	Not reported	Shorter alkyl chain; supplier-listed
(4-Bromophenyl)methylamine	C10H14BrN	228.13	propan-2-yl	Not reported	Simpler alkyl chain; supplier-listed
Methyl 4-((4-methylpentan-2-yl)amino)benzoate (6f)	C14H21NO2	235.32	4-methylpentan-2-yl	Yellow oil	NMR-confirmed synthesis; 65% yield
4-(4-Bromophenyl)-N-(4-(dimethylamino)benzylidene)thiazol-2-amine	C18H16N3SBr	394.31	Dimethylamino benzylidene	Yellowish white	Biological activity (docking study)

Key Observations:

• Aromatic Systems : Bromothiophene (electron-deficient due to bromine) vs. bromophenyl (e.g., ) alters electronic properties, affecting binding interactions in biological systems .
• Physical State : Amines with aromatic substituents (e.g., 2-phenylethyl in ) may crystallize, while branched alkyl analogs (e.g., 6f in ) remain oily.

Biological Activity

(4-Bromothiophen-2-yl)methylamine is a chemical compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, specifically focusing on its anticonvulsant effects, neuroprotective capabilities, and other relevant biological activities.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C13H20BrN
• Molecular Weight : 270.22 g/mol
• IUPAC Name : (4-Bromothiophen-2-yl)methylamine

Anticonvulsant Activity

Recent studies have indicated that compounds similar to (4-Bromothiophen-2-yl)methylamine exhibit significant anticonvulsant properties. The biological evaluation of such compounds often involves various seizure models, including the pentylenetetrazole (PTZ) and maximal electroshock (MES) tests.

• Mechanism of Action :
  • Compounds in this class may act by modulating sodium channels, promoting slow inactivation, and inhibiting neuronal hyperexcitability. This modulation is crucial in preventing seizure activity in animal models .
• Case Studies :
  • In a study evaluating several derivatives of similar structures, compounds demonstrated protective indices comparable to established anticonvulsants like phenytoin and phenobarbital. For instance, one derivative showed a survival time of 6 minutes in the strychnine model, closely matching the control .
• Research Findings :
  • A series of substituted amines were synthesized and tested for their anticonvulsant activity. The results indicated that certain substitutions at the benzylic position significantly enhanced neuroprotective effects while maintaining anticonvulsant efficacy .

Neuroprotective Properties

The neuroprotective potential of (4-Bromothiophen-2-yl)methylamine has been explored through its ability to mitigate oxidative stress and excitotoxicity associated with neuronal damage.

• Oxidative Stress Mitigation :
  • Compounds have been shown to prevent cell death induced by glutamate and hydrogen peroxide in rat hippocampal cultures, indicating their potential for neuroprotection .
• Structure-Activity Relationships (SAR) :
  • The SAR studies revealed that modifications at specific positions could enhance both anticonvulsant and neuroprotective activities, suggesting a delicate balance between efficacy and safety profiles .

Data Table: Summary of Biological Activities

Activity Type	Model Used	Observations	Reference
Anticonvulsant	PTZ Seizure Model	Effective in reducing seizure frequency
Anticonvulsant	Strychnine-Induced Seizures	Survival time comparable to phenytoin
Neuroprotective	Hippocampal Cultures	Prevented cell death from oxidative stress